4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide

• Molecular Formula: C21H25ClN2O2S
• Molecular Weight: 405 g/mol
• IUPAC Name: 4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C21H25ClN2O2S/c1-25-19-14-18(20(26-2)13-17(19)22)23-21(27)24-10-8-16(9-11-24)12-15-6-4-3-5-7-15/h3-7,13-14,16H,8-12H2,1-2H3,(H,23,27)
• InChI Key: HFWUKYBRVGLIAC-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1NC(=S)N2CCC(CC2)CC3=CC=CC=C3)OC)Cl

Description

4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide, also known as BTCP, is a chemical compound that belongs to the class of piperidine derivatives. It is commonly used in scientific research to study the mechanism of action and physiological effects of drugs that target the dopamine transporter.

Mechanism of Action

4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide acts as a selective inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting the dopamine transporter, 4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide increases the concentration of dopamine in the synaptic cleft, leading to increased activation of dopamine receptors and subsequent physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide are primarily related to its inhibition of the dopamine transporter. This leads to increased dopamine levels in the synaptic cleft, which can result in increased locomotor activity, reward-seeking behavior, and addiction. 4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide has also been shown to have neuroprotective effects, which may be related to its ability to modulate dopamine signaling.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide in lab experiments is its selectivity for the dopamine transporter, which allows for specific targeting of dopamine signaling pathways. However, one limitation of using 4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide is that it has a relatively short half-life, which can make it difficult to use in long-term experiments. Additionally, 4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide has been shown to have some off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research on 4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide and related compounds. One area of interest is the development of more selective dopamine transporter inhibitors, which could have therapeutic applications in the treatment of addiction and other dopamine-related disorders. Another area of interest is the investigation of the neuroprotective effects of 4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide and related compounds, which could have implications for the treatment of neurodegenerative diseases. Finally, research on the off-target effects of 4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide could lead to a better understanding of the complex interactions between dopamine signaling pathways and other neurotransmitter systems.

Synthesis Methods

4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide can be synthesized using a multistep process that involves the reaction of 4-chloro-2,5-dimethoxybenzaldehyde with piperidine and benzylamine. The resulting product is then reacted with carbon disulfide to form the corresponding dithiocarbamate, which is subsequently treated with hydrochloric acid to obtain 4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide.

Scientific Research Applications

4-benzyl-N-(4-chloro-2,5-dimethoxyphenyl)piperidine-1-carbothioamide is widely used in scientific research to study the mechanism of action and physiological effects of drugs that target the dopamine transporter. It is commonly used as a reference compound in binding assays to determine the affinity of drugs for the dopamine transporter. It is also used in behavioral studies to investigate the effects of dopamine transporter inhibitors on locomotor activity and drug-seeking behavior.